Cas no 844648-22-2 (5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one)

5,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-one is a fluorinated benzopyran derivative with potential applications in pharmaceutical and agrochemical research. The presence of fluorine atoms at the 5 and 7 positions enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The dihydrobenzopyranone core provides a versatile scaffold for further functionalization, enabling the synthesis of bioactive compounds. Its well-defined structure and high purity ensure reproducibility in synthetic workflows. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and conformational rigidity. Suitable for controlled reactions, it offers researchers a reliable building block for complex molecular architectures.

5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one structure

844648-22-2 structure

Product Name:5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one

CAS No:844648-22-2

MF:C₉H₆F₂O₂

MW:184.139549732208

MDL:MFCD11518474

CID:828090

PubChem ID:46835427

Update Time:2025-06-08

5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

- 5,7-difluorochroman-4-one
- 5,7-difluoro-2,3-dihydrochromen-4-one
- 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one
- AMOT0848
- OJVRCPGUGZXUAP-UHFFFAOYSA-N
- SB18259
- W8709
- ST24029251
- AM20041235
- 5,7-difluoro-2,3-dihydro-4H-chromen-4-one
- 5,7-Difluoro-2,3-dihydro-4H-1-benzopyran-4-one
- 5,7-Difluoro-2,3-dihydro-4H-1-benzopyran-4-one (ACI)
- 5,7-Difluoro-3,4-dihydro-4H-chromen-4-one
- MFCD11518474
- I11399
- GS-6417
- EN300-7413748
- 844648-22-2
- AKOS005146466
- DTXSID10676391
- Z1013753300
- SY012027
- SCHEMBL1350215
- AC-30312
- DB-026308
- 5,7-DIFLUORO-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
- L6ZH6D6DCL
- EX-A4595
- CS-0097959
- MDL： MFCD11518474
- Inchi： 1S/C9H6F2O2/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4H,1-2H2
- InChI Key： OJVRCPGUGZXUAP-UHFFFAOYSA-N
- SMILES： O=C1CCOC2C1=C(C=C(C=2)F)F

Computed Properties

Exact Mass: 184.03358575g/mol
Monoisotopic Mass: 184.03358575g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 1.6

Experimental Properties

Density: 1.392
Boiling Point: 283℃ at 760 mmHg
Flash Point: 121℃

5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	209919-250mg	5,7-Difluorochroman-4-one	844648-22-2	95%	250mg	￡78.00	2022-03-01
Fluorochem	209919-1g	5,7-Difluorochroman-4-one	844648-22-2	95%	1g	￡196.00	2022-03-01
Fluorochem	209919-5g	5,7-Difluorochroman-4-one	844648-22-2	95%	5g	￡588.00	2022-03-01
Fluorochem	209919-10g	5,7-Difluorochroman-4-one	844648-22-2	95%	10g	￡888.00	2022-03-01
Alichem	A449041666-1g	5,7-Difluorochroman-4-one	844648-22-2	95%	1g	$238.00	2023-08-31
Alichem	A449041666-5g	5,7-Difluorochroman-4-one	844648-22-2	95%	5g	$700.70	2023-08-31
Alichem	A449041666-10g	5,7-Difluorochroman-4-one	844648-22-2	95%	10g	$1112.40	2023-08-31
Chemenu	CM128956-100g	5,7-difluorochroman-4-one	844648-22-2	95%+	100g	$1803	2021-08-05
Chemenu	CM128956-500g	5,7-difluorochroman-4-one	844648-22-2	95%+	500g	$3680	2021-08-05
Chemenu	CM128956-1000g	5,7-difluorochroman-4-one	844648-22-2	95%+	1000g	$8280	2021-08-05

5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one Suppliers

Amadis Chemical Company Limited

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(CAS:844648-22-2)5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one

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Purity:99%

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:844648-22-2)5,7-二氟苯并二氢吡喃-4-酮

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Purity:99%

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Amadis Chemical Company Limited

(CAS:844648-22-2)5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-one

Purity:99%/99%

Quantity:25g/5g

Price ($):1081.0/309.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:844648-22-2)5,7-二氟苯并二氢吡喃-4-酮

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry